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Compound Name:
Tert-butyl 4-iodopiperidine-1-

carboxylate

Cat. No.: B1311319 Get Quote

Mechanism of Action & Medical
Countermeasures
Fentanyl exerts its effects by binding to and activating mu-opioid receptors (MOR) in the central

nervous system. This activation leads to a cascade of downstream signaling that produces

analgesia but also profound respiratory depression, which is the primary cause of death in an

overdose.

Naloxone: An Opioid Antagonist

Naloxone is a life-saving medication that can rapidly reverse an opioid overdose.[8] It functions

as a competitive antagonist for the mu-opioid receptor.[9][10] This means it has a higher affinity

for the receptor than fentanyl but does not activate it.[8][11] When administered, naloxone

displaces fentanyl from the receptors, effectively and rapidly reversing the opioid's effects and

restoring normal respiration.[9][11] The duration of action of naloxone is typically 30 to 90

minutes, which may be shorter than that of the opioid, sometimes requiring repeat doses.[8][10]
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Mechanism of naloxone as a competitive antagonist to fentanyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://en.wikipedia.org/wiki/Naloxone
https://chemm.hhs.gov/countermeasure_naloxone.htm
https://labeling.pfizer.com/showlabeling.aspx?id=4542
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052794/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052794/
https://www.benchchem.com/product/b1311319#synthetic-routes-to-fentanyl-analogs-using-this-intermediate
https://www.benchchem.com/product/b1311319#synthetic-routes-to-fentanyl-analogs-using-this-intermediate
https://www.benchchem.com/product/b1311319#synthetic-routes-to-fentanyl-analogs-using-this-intermediate
https://www.benchchem.com/product/b1311319#synthetic-routes-to-fentanyl-analogs-using-this-intermediate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1311319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

